Cas no 1427014-06-9 (Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate
• CAS No: 1427014-06-9
• MF: C₁₃H₁₄IN₃O₂
• MW: 371.173635005951
• CID: 5160301
• Update Time: 2025-08-04

Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate

• Inchi： 1S/C13H14IN3O2/c1-2-19-13(18)11-10(14)12(15)17(16-11)8-9-6-4-3-5-7-9/h3-7H,2,8,15H2,1H3
• InChI Key： QLQSUMRJCOZXDO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N)=C(I)C(C(OCC)=O)=N1

Additional information on Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate

Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate, with CAS No. 1427014-06-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and chemical synthesis. The structure of Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of an amino group (-NH2), a benzyl group (-CH2C6H5), and an iodo group (-I) at specific positions on the pyrazole ring contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-cancer drug discovery. The pyrazole moiety is known to exhibit significant biological activity, making it a valuable component in drug design. For instance, the compound has been investigated for its ability to inhibit certain enzymes associated with cancer cell proliferation, offering promising leads for future anti-cancer therapies.

In addition to its medicinal applications, Ethyl 5-amino-1-benzyl-4-iodo-pyrazole-3-carboxylate has also been studied for its potential use in materials science. The compound's unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new materials for light-emitting diodes (LEDs) or photovoltaic cells. Recent research has focused on understanding the compound's electronic structure and how it can be tailored for specific applications through chemical modifications.

The synthesis of Ethyl 5-amino-1-benzyl-4-iode-pyrazole-scarboxilat involves a multi-step process that typically begins with the preparation of the pyrazole ring system. The introduction of functional groups such as amino, benzene rings, and iodine atoms requires precise control over reaction conditions to ensure high yields and product purity. Advanced synthetic techniques, including coupling reactions and oxidation processes, have been employed to achieve the desired product with high efficiency.

From an environmental perspective, Ethel 5-amino-iode-pyrazol-scarboksilat has been evaluated for its biodegradability and potential environmental impact. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing any adverse effects.

In conclusion, Ethel 5-amino-iode-pyrazol-scarboksilat (CAS No. 1427014069) represents a versatile and promising compound with applications spanning medicinal chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.